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2,6-Dibromophenol: Application Notes and Protocols

This document provides a summary of the handling, storage, and safety information for 2,6-Dibromophenol

(CAS RN: 608-33-3), intended for research scientists and drug development professionals. The data is

presented to assist in risk assessment and the development of standard operating procedures (SOPs) for

laboratory work.

Chemical Identification and Properties

Table 1: Basic Identifiers and Physical Properties [1]

Property Value / Description

CAS RN 608-33-3

Molecular Formula C₆H₄Br₂O

Molecular Weight 251.91 g/mol

Physical State (20°C) Solid (White to Light yellow to Light orange powder to lump)
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Property Value / Description

Purity >98.0%(T); min. 97.0% (GC); min. 98.0% (Neutralization titration)

Melting Point 54.0 to 58.0 °C

Boiling Point 256 °C

Maximum Absorption Wavelength 286 nm (Ethanol)

Solubility Soluble in Ether, Ethanol, Methanol

Hazards Identification

Table 2: Hazard Classification and Labeling [1]

Category Information

GHS Pictogram Skull and Crossbones, Exclamation Mark

Signal Word Danger

| Hazard Statements | H301: Toxic if swallowed. H315: Causes skin irritation. H319: Causes serious eye

irritation. |

Safe Handling and Storage Protocols

Handling Precautions: Handle in a well-ventilated area, preferably in a fume hood. To prevent contact, use

appropriate personal protective equipment (PPE) including protective gloves, eye protection, and a lab

coat or face protection. Do not eat, drink, or smoke in areas where the chemical is handled. Wash skin

thoroughly after handling [1].

Storage Conditions:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.tcichemicals.com/OP/en/p/D3384
https://www.tcichemicals.com/OP/en/p/D3384
https://www.smolecule.com/products/s604561?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Recommended Temperature: Room temperature, but storage in a cool and dark place (<15°C) is
recommended [1].
Atmosphere: Due to its air-sensitive nature, it must be stored under an inert gas (e.g., nitrogen or

argon) [1].
Other Conditions: Store locked up to prevent unauthorized access [1].

First-Aid Measures:

IF SWALLOWED: Immediately call a poison center or doctor. Rinse mouth [1].
IF ON SKIN: Wash with plenty of water. Take off contaminated clothing and wash it before reuse. If

skin irritation occurs, get medical advice [1].
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation persists, get medical advice [1].

Experimental Workflow for Handling

The following diagram outlines the logical workflow and key precautions for handling 2,6-Dibromophenol

in a laboratory setting.

Disposal and Transport Information

Disposal: Dispose of contents and container according to local regulations at an approved waste disposal

plant [1].

Transport Information:

UN Number: UN2811
Class: 6.1 (Toxic substances)

Packing Group: III [1]

Important Safety Notice

The most critical document for safe laboratory work, the full Safety Data Sheet (SDS), was not available in

the search results at the time of writing [1]. The information provided here is a summary from a commercial

supplier's specifications and should not replace a complete SDS.
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Before initiating any experimental work with 2,6-Dibromophenol, you must:

Obtain the current SDS: Contact the manufacturer or your chemical supplier directly for the most
up-to-date Safety Data Sheet.

Conduct a full risk assessment: Use the complete SDS to understand all hazards, including those
not listed in this summary (e.g., environmental hazards, full toxicological data).

Adhere to institutional protocols: Follow all safety rules and waste disposal procedures
established by your organization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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